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Compound of Interest

Compound Name: Ruthenium (III) acetylacetonate

Cat. No.: B082205 Get Quote

Abstract: This technical guide provides a comprehensive examination of the core physical and

chemical properties of Tris(acetylacetonato)ruthenium(III), Ru(acac)₃. Designed for

researchers, chemists, and professionals in drug development and materials science, this

document synthesizes fundamental data with practical insights into the compound's structure,

electronic properties, and stability. We delve into the causality behind its observed

characteristics, offering validated experimental protocols for its synthesis and characterization.

All data is presented with in-text citations linked to authoritative sources to ensure scientific

integrity and reproducibility.

Introduction: The Significance of Ru(acac)₃
Tris(acetylacetonato)ruthenium(III) is an air-stable, dark red coordination complex that serves

as a cornerstone reagent in ruthenium chemistry. Its high solubility in organic solvents and well-

defined structure make it an invaluable precursor for the synthesis of novel catalysts and

advanced materials.[1] Applications range from its use as a precursor for Metal-Organic

Chemical Vapor Deposition (MOCVD) to create ruthenium films and nanoparticles, to its role as

a catalyst in organic transformations and a component in redox flow batteries.[2]

Understanding its fundamental physical properties is therefore paramount for optimizing

existing applications and innovating new technologies. This guide offers an in-depth

perspective on these properties, linking its electronic configuration and molecular structure to

its macroscopic behavior.
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The physical manifestation and reactivity of Ru(acac)₃ are direct consequences of its molecular

and crystal structure.

Chemical Identity and Stoichiometry
Ru(acac)₃ is a neutral coordination complex where a central Ruthenium(III) ion is chelated by

three acetylacetonate (acac) ligands. The key identifiers and properties are summarized in

Table 1.

Property Value Reference(s)

Chemical Formula C₁₅H₂₁O₆Ru

Molecular Weight 398.39 g/mol

Appearance
Dark red / reddish-brown

crystalline powder
[1]

CAS Number 14284-93-6

Three-Dimensional Structure and Chirality
X-ray crystallography reveals that the six oxygen atoms of the three bidentate acac ligands

coordinate to the central Ru(III) ion in a distorted octahedral geometry. This arrangement gives

the complex an idealized D₃ symmetry, creating a chiral, propeller-like structure. Consequently,

Ru(acac)₃ exists as a racemic mixture of two non-superimposable mirror images, the delta (Δ)

and lambda (Λ) enantiomers. The average Ru-O bond length is approximately 2.00 Å, a critical

parameter influencing the stability and electronic properties of the complex.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1998/dt/a706681c
https://pubs.rsc.org/en/content/articlelanding/1998/dt/a706681c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PART A: Synthesis & Purification

PART B: Physicochemical Characterization

Start Materials:
- RuCl₃·xH₂O

- Acetylacetone (Hacac)
- Base (e.g., KHCO₃)

Reaction:
Reflux in aqueous ethanol

Isolation:
Cool, filter crude product

Washing:
Wash with water, then hexane

Purification:
Recrystallize from

DCM/hexane

Final Product:
Ru(acac)₃ Crystals

UV-Vis Spectroscopy
(Verify electronic transitions)

Characterize Sample

IR Spectroscopy
(Confirm ligand coordination)

Characterize Sample

Magnetic Susceptibility
(Confirm S=1/2 state)

Characterize Sample

Cyclic Voltammetry
(Determine redox potentials)

Characterize Sample

TGA
(Assess thermal stability)

Characterize Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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